Cas no 147402-55-9 (Isoxazole,3-ethyl-5-(2-pyrrolidinyl)-, (S)- (9CI))

• Product Name: Isoxazole,3-ethyl-5-(2-pyrrolidinyl)-, (S)- (9CI)
• CAS No: 147402-55-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 100772
• PubChem ID: 10261449
• Update Time: 2025-04-18

Isoxazole,3-ethyl-5-(2-pyrrolidinyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-ethyl-5-(2-pyrrolidinyl)-, (S)- (9CI)
• Isoxazole, 3-ethyl-5-(2-pyrrolidinyl)-, (S)- (9CI)
• CHEMBL335566
• (S)-3-Ethyl-5-(pyrrolidin-2-yl)isoxazole
• SCHEMBL8113248
• 3-ethyl-5-[(2S)-pyrrolidin-2-yl]-1,2-oxazole
• 147402-55-9
• (2S)-2-[3-Ethylisoxazol-5-yl]pyrrolidine

• Inchi： 1S/C9H14N2O/c1-2-7-6-9(12-11-7)8-4-3-5-10-8/h6,8,10H,2-5H2,1H3/t8-/m0/s1
• InChI Key： AVRBCQVMEHMRQS-QMMMGPOBSA-N
• SMILES： O1C(=CC(CC)=N1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 166.11100
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06000
• LogP: 1.99030